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Compound of Interest

Compound Name: 1-Phosphorosooxyethyne

CAS No.: 919787-15-8

Cat. No.: B14181611

Get Quote

Executive Summary
1-Phosphorosooxyethyne (an archaic or specific nomenclature for Ethynyl Phosphate,

or its ester derivatives) represents a unique class of "Clickable" reagents. Unlike standard
propargyl linkers (

), the direct attachment of the oxygen to the alkyne (an ynol linkage) confers distinct electronic
properties and reactivity profiles.

This compound serves two critical functions in drug discovery and chemical biology:

Bioorthogonal Handle: The terminal alkyne enables rapid tagging via Copper-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC).

Reactive Electrophile/Probe: The ynol phosphate moiety mimics high-energy metabolic

intermediates (e.g., phosphoenolpyruvate) and can act as a suicide substrate for specific
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phosphatases or kinases, making it a powerful tool for Activity-Based Protein Profiling

(ABPP).

Note on Nomenclature: The term "Phosphoroso" historically refers to the oxophosphanyl group

(

). In this context, it denotes the phosphoryl species attached to the ethynol oxygen. For this
protocol, we refer to the species as 1-Phosphorosooxyethyne (1-POE) to align with the
specific inquiry, while treating it chemically as an Ethynyl Phosphate.

Chemical Properties & Mechanistic Insight
Structure and Stability
1-POE is an electron-rich alkyne due to the donation of the oxygen lone pair into the

-system.

Formula:

(free acid form)

Key Feature: The

bond is susceptible to hydrolysis under acidic conditions, generating a ketene intermediate
and inorganic phosphate.

Implication: Click reactions must be performed under buffered, near-neutral conditions to

preserve the phosphate linkage during the cycloaddition.

Click Chemistry Mechanism (CuAAC)
The reaction between 1-POE and an azide (

) yields a 4-phosphoryloxy-1,2,3-triazole. Unlike standard alkynes, the electron-rich nature of
the ynol ether motif can accelerate the reaction but also makes the copper intermediate
sensitive to oxidation. We utilize a ligand-stabilized Cu(I) system (e.g., THPTA or TBTA) to
protect the catalyst and prevent side reactions.

Pathway:
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Coordination: Cu(I) coordinates to the terminal alkyne of 1-POE.

Deprotonation: Formation of Copper-Acetylide.

Cycloaddition: Reaction with Azide to form the metallacycle.

Protonation/Release: Release of the Triazolyl Phosphate product.

Experimental Protocol: CuAAC Labeling with 1-POE
Objective: Conjugation of 1-POE to an Azide-functionalized reporter (e.g., Azide-Fluor 488) or

protein.

Materials
Reagent Concentration Role Storage

1-POE (Analyte) 10 mM in DMSO
Clickable Phosphate

Probe
-20°C, Desiccated

Azide-Tag 10 mM in DMSO
Reporter

(Fluorophore/Biotin)
-20°C, Dark

CuSO₄·5H₂O 50 mM in Water Copper Source RT

THPTA Ligand 250 mM in Water
Cu(I) Stabilizer &

Protectant
4°C

Sodium Ascorbate 100 mM in Water
Reducing Agent

(Freshly prep)
Fresh Only

Buffer
100 mM HEPES, pH

7.5
Reaction Medium 4°C

Step-by-Step Workflow
Step 1: Preparation of the Catalyst Complex (Master Mix) Rationale: Premixing Cu and Ligand

prevents Cu(I) disproportionation and protects the sensitive ynol phosphate from Lewis-acid

catalyzed hydrolysis.

In a microcentrifuge tube, combine THPTA and CuSO₄ in a 5:1 molar ratio.
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Example: Mix 10

L of 50 mM CuSO₄ with 2

L of 250 mM THPTA.

Incubate for 5 minutes at Room Temperature (RT). The solution should remain clear

blue/teal.

Step 2: Reaction Assembly

Dilute the Azide-Tag into the HEPES Buffer to a final concentration of 50

M.

Add 1-POE to the mixture (Final conc: 50–100

M).

Note: Keep DMSO concentration < 5% to avoid denaturing biological targets if protein is

present.

Add the Cu-THPTA Complex (Final Cu conc: 1 mM).

Initiation: Add Sodium Ascorbate (Final conc: 5 mM).

Incubation: Vortex gently and incubate for 30–60 minutes at RT in the dark.

Critical: Do not heat. Ynol phosphates are thermally labile.

Step 3: Quenching and Analysis

Quench reaction by adding EDTA (10 mM final) to chelate copper.

Analyze via LC-MS or Fluorescence SDS-PAGE.

Expected Mass Shift: Mass(Azide) + Mass(1-POE).

Verification: Check for hydrolysis byproduct (Acetylated Azide or Phosphate loss) if

conditions were too acidic.
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Visualization of Signaling & Workflow
The following diagram illustrates the chemical pathway and the logic of the experimental setup.
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Caption: Mechanistic pathway of 1-POE Click Reaction. Note the competition between

productive Click (Green) and hydrolytic degradation (Red).

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Low Yield Hydrolysis of Ynol Phosphate
Increase Buffer pH to 7.5–8.0;

Reduce reaction time.

Precipitation Copper Oxidation
Use fresh Ascorbate; Increase

THPTA ligand ratio to 10:1.

High Background Non-specific sticking of Probe

Perform "Click" in presence of

1% BSA or detergent (0.1%

Triton X-100).

No Product Steric hindrance at C1
1-POE is sterically accessible,

but ensure Azide is not buried.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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